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Compound of Interest

Compound Name: SM-6586

Cat. No.: B1681026 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Application, and Disposal of the Na+/Ca2+ Exchanger Inhibitor, SM-6586.

This document provides critical safety and logistical information for the handling and use of SM-
6586, a potent and selective inhibitor of the Na+/Ca2+ exchanger (NCX). Adherence to these

guidelines is essential to ensure laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling
SM-6586, also known as SEA0400, is classified as not a hazardous substance or mixture.

However, standard laboratory safety precautions should always be observed.[1]

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields

To prevent eye contact with the

substance.[1]

Hand Protection Protective gloves (e.g., nitrile) To avoid skin contact.[1]

Body Protection
Impervious clothing (laboratory

coat)

To protect skin and clothing

from contamination.[1]

Respiratory Protection Suitable respirator

Recommended when handling

the powder form to avoid

inhalation of dust.[1]

First Aid Measures:

Exposure Route Action

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Check for and remove any contact

lenses. Continue to rinse for at least 15 minutes.

Seek medical attention.[1]

Skin Contact

Flush contaminated skin with plenty of water.

Remove contaminated clothing and shoes. Get

medical attention if symptoms occur.[1]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. Get

medical attention if adverse health effects

persist or are severe.[1]

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. Get medical attention if symptoms

occur.[1]
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Storage: Stock solutions of SM-6586 should be stored at -20°C for up to one year or at -80°C

for up to two years.[2]

Quantitative Data
The inhibitory activity of SM-6586 has been quantified in various experimental systems.

Parameter Value Cell Type/System Reference

IC₅₀ 5.0 nM

Cultured rat

astrocytes (Na⁺-

dependent Ca²⁺

uptake)

[3]

IC₅₀ 33 nM

Cultured rat neurons

(Na⁺-dependent Ca²⁺

uptake)

[3]

EC₅₀ (inward NCX

current)
31 nM

Mouse ventricular

myocytes

EC₅₀ (outward NCX

current)
28 nM

Mouse ventricular

myocytes

Experimental Protocols
In Vitro: Calcium Imaging Assay
This protocol is designed to measure changes in intracellular calcium concentration in

response to SM-6586 treatment.

Materials:

SM-6586 stock solution (in DMSO)

Cultured cells (e.g., neurons, astrocytes, or cardiomyocytes) plated on glass-bottom dishes

Calcium indicator dye (e.g., Fluo-4 AM)

Pluronic F-127
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Hanks' Balanced Salt Solution (HBSS)

Fluorescence microscope

Procedure:

Cell Preparation: Culture cells to the desired confluency on glass-bottom dishes.

Dye Loading:

Prepare a loading solution of 1-5 µM Fluo-4 AM in HBSS. Add approximately 0.02%

Pluronic F-127 to aid in dye solubilization.

Remove the culture medium and wash the cells once with HBSS.

Add the loading solution to the cells and incubate for 30-60 minutes at 37°C.

Wash the cells twice with HBSS to remove excess dye.

Add fresh HBSS or culture medium and allow the cells to de-esterify the dye for at least 30

minutes at room temperature.

Image Acquisition:

Mount the dish on a fluorescence microscope equipped for live-cell imaging.

Acquire baseline fluorescence images.

Add SM-6586 at the desired final concentration to the imaging medium.

Continuously record fluorescence changes over time to monitor intracellular calcium

levels.

In Vivo: Canine Model of Myocardial Stunning
This protocol outlines the administration of SM-6586 in a canine model of ischemia/reperfusion

injury.

Animal Model:
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Anesthetized open-chest dogs.

Procedure:

Induce myocardial stunning by a 15-minute occlusion of the left anterior descending

coronary artery, followed by reperfusion.

One minute before reperfusion, administer a bolus intravenous injection of SM-6586 at a

dose of 0.3 or 1.0 mg/kg.

Monitor hemodynamic parameters and myocardial function (e.g., percent segment

shortening) throughout the reperfusion period (e.g., 4 hours).

Signaling Pathway
SM-6586 is a selective inhibitor of the Na+/Ca2+ exchanger (NCX), a key protein in maintaining

cellular calcium homeostasis. The NCX can operate in two modes: a forward mode (calcium

efflux) and a reverse mode (calcium influx).

Plasma Membrane

Na+/Ca2+ Exchanger (NCX)

Extracellular Ca2+

Intracellular Na+

Intracellular Ca2+

1 Ca2+

Extracellular Na+

3 Na+

SM-6586 Inhibits

Click to download full resolution via product page
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Caption: The Na+/Ca2+ exchanger (NCX) facilitates the exchange of sodium and calcium ions

across the plasma membrane. SM-6586 inhibits this exchange.

Operational and Disposal Plan
As SM-6586 is not classified as a hazardous substance, standard procedures for the disposal

of non-hazardous laboratory chemicals should be followed. However, it is crucial to consult and

adhere to all applicable country, federal, state, and local regulations.

Disposal of Unused Solid SM-6586:

Ensure the material is clearly labeled.

Dispose of in accordance with institutional guidelines for non-hazardous chemical waste.

This may involve placing it in a designated container for chemical waste pickup.

Disposal of Solutions Containing SM-6586:

Aqueous Solutions: For small quantities of dilute aqueous solutions, check with your

institution's environmental health and safety office. Some non-hazardous aqueous waste

may be permissible for drain disposal with copious amounts of water, but this requires

institutional approval.

Organic Solvent Solutions: Solutions of SM-6586 in organic solvents (e.g., DMSO) should be

collected in a designated container for non-halogenated organic solvent waste. The

container must be properly labeled with all its contents.

Disposal of Contaminated Labware:

Empty Containers: The original container of SM-6586 should be triple-rinsed with a suitable

solvent (e.g., water or ethanol). The rinsate should be collected and disposed of as chemical

waste. The empty, rinsed container can then be disposed of as regular laboratory glass or

plastic waste.

Contaminated Consumables: Items such as pipette tips, gloves, and paper towels that are

contaminated with SM-6586 should be placed in a sealed bag and disposed of as chemical

waste.
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Emergency Spills:

Evacuate the area if necessary.

Wear appropriate PPE.

For small spills of the solid, carefully sweep up the material to avoid generating dust and

place it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.

Clean the spill area with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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